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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 4-(Trifluoromethyl)nicotinic acid, a key
chemical intermediate with significant applications in the agrochemical and pharmaceutical
industries. This document details its chemical identity, physicochemical properties, and
comprehensive experimental protocols for its synthesis. Furthermore, it visually elucidates the
synthetic pathways through detailed diagrams. As a crucial building block in the synthesis of
the insecticide flonicamid and a metabolite thereof, this guide serves as an essential resource
for professionals engaged in chemical synthesis, drug discovery, and agrochemical
development.

Introduction

4-(Trifluoromethyl)nicotinic acid, with the CAS number 158063-66-2, is a pyridine carboxylic
acid derivative.[1][2][3] Its chemical structure is characterized by a pyridine ring substituted with
a trifluoromethyl group at the 4-position and a carboxylic acid group at the 3-position. The
presence of the trifluoromethyl group imparts unique electronic properties and increased
lipophilicity, making it a valuable synthon in the development of bioactive molecules.

This compound is primarily recognized as a vital intermediate in the industrial synthesis of the
insecticide flonicamid.[4] It is also a metabolite of flonicamid and is used in the synthesis of
various fungicides.[1][4] Its utility extends to the pharmaceutical sector, where it serves as a
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precursor for compounds with potential therapeutic activities, such as inhibitors of the Hepatitis
C virus (HCV) NS5B polymerase.[5]

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Trifluoromethyl)nicotinic acid is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 158063-66-2 [1]1[2][3]

Molecular Formula C7HaFsNO2 [11[3][6]

Molecular Weight 191.11 g/mol [11[3]
4-(trifluoromethyl)pyridine-3-

IUPAC Name ( ] ) Yhpy [6]
carboxylic acid
4-(Trifluoromethyl)pyridine-3-

Synonyms carboxylic acid, 3-Carboxy-4- [21[7]
(trifluoromethyl)pyridine

Appearance Solid [1][6]

Melting Point 142-148 °C [6][71[8]

Boiling Point (Predicted)

290.4 +£40.0 °C

[8]

Density (Predicted)

1.484 £ 0.06 g/cm3

[8]

DMF: 50 mg/ml, Ethanol: 25

Solubility mg/ml, DMSO: 10 mg/ml, PBS  [1]
(pH 7.2): 2 mg/ml
LMRJHNFECNKDKH-
InChl Key [1][3]6]

UHFFFAOYSA-N

Canonical SMILES

0=C(0)C1=CN=CC=C1C(F)
(F)F

[1](6]

Synthesis and Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB0722311_EN.htm
https://www.benchchem.com/product/b128421?utm_src=pdf-body
https://www.caymanchem.com/product/36479
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-3-34.pdf
https://www.fishersci.ca/shop/products/4-trifluoromethyl-nicotinic-acid-98-thermo-scientific/p-7047644
https://www.caymanchem.com/product/36479
https://www.fishersci.ca/shop/products/4-trifluoromethyl-nicotinic-acid-98-thermo-scientific/p-7047644
https://fluorochem.co.uk/product/F007629/
https://www.caymanchem.com/product/36479
https://www.fishersci.ca/shop/products/4-trifluoromethyl-nicotinic-acid-98-thermo-scientific/p-7047644
https://fluorochem.co.uk/product/F007629/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-3-34.pdf
https://www.chemwhat.com/4-trifluoromethylnicotinic-acid-cas-158063-66-2/
https://www.caymanchem.com/product/36479
https://fluorochem.co.uk/product/F007629/
https://fluorochem.co.uk/product/F007629/
https://www.chemwhat.com/4-trifluoromethylnicotinic-acid-cas-158063-66-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.caymanchem.com/product/36479
https://www.caymanchem.com/product/36479
https://www.fishersci.ca/shop/products/4-trifluoromethyl-nicotinic-acid-98-thermo-scientific/p-7047644
https://fluorochem.co.uk/product/F007629/
https://www.caymanchem.com/product/36479
https://fluorochem.co.uk/product/F007629/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Several synthetic routes for 4-(Trifluoromethyl)nicotinic acid have been established. The
following sections provide detailed experimental protocols for two common methods.

Synthesis from Ethyl Trifluoroacetoacetate and
Cyanoacetamide

This route involves a multi-step process starting with readily available materials to yield the
target compound.[4]

Experimental Protocol:
o Synthesis of 2,6-dihydroxy-3-cyano-4-trifluoromethylpyridine (Intermediate 1):

o In a 250 mL four-necked round-bottomed flask equipped with an electric stirrer, combine
20.0 g (0.11 mol) of ethyl trifluoroacetoacetate, 20 mL of ethanol, and 9.1 g (0.11 mol) of
cyanoacetamide.[4]

o Heat the mixture to reflux. The solids will gradually dissolve, forming a yellow, clear
solution.[4]

o After 6 hours of reaction, add 6.4 g of a catalyst dropwise and continue the reaction.[4]
e Chlorination, Hydrogenation, and Hydrolysis:

o The intermediate, 2,6-dihydroxy-3-cyano-4-trifluoromethylpyridine, is then subjected to
chlorination, followed by hydrogenation reduction, and finally hydrolysis to yield 4-
(Trifluoromethyl)nicotinic acid.[4]

o Optimization of these reaction conditions has been reported to achieve a total yield of
38.6% based on the starting ethyl trifluoroacetoacetate.[4]

Synthesis from Ethyl Trifluoroacetoacetate

Ethanol, Reflux

Ethyl Trifluoroacetoacetate + Cyanoacetamide 2,6-dihydroxy-3-cyano-4-trifiuoromethylpyridine i 4-(Trifluoromethylnicotinic Acid
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Synthetic pathway from ethyl trifluoroacetoacetate.

Synthesis from 4-(Trifluoromethyl)nicotinamide

This method involves the hydrolysis of the corresponding amide.[8]
Experimental Protocol:
e Reaction Setup:

o Ina 250 mL flask, add 9.5 g of 4-(trifluoromethyl)nicotinamide, 1.5 g of a PA/IMCM-22
catalyst, and 40 ml of a 25% aqueous sodium hydroxide solution at room temperature.[8]

e Hydrolysis:

o Heat the reaction mixture to 100 °C and maintain this temperature for 4 hours, or until the
solid has completely dissolved, forming a light yellow transparent solution.[8]

e Work-up and Isolation:
o After the reaction is complete, cool the mixture to room temperature.[8]
o Adjust the pH to 2 with concentrated hydrochloric acid to precipitate the product.[8]

o Collect the solid by filtration and dry to obtain 4-(Trifluoromethyl)nicotinic acid.[3]

Synthesis from 4-(Trifluoromethyl)nicotinamide

4-(Trifluoromethyl)nicotinamide >4 Hydrolysis 4-(Trifluoromethyl)nicotinic Acid

Click to download full resolution via product page

Synthetic pathway from 4-(trifluoromethyl)nicotinamide.
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Biological and Industrial Significance

The primary industrial application of 4-(Trifluoromethyl)nicotinic acid is as a key intermediate
in the production of the insecticide flonicamid.[4] Flonicamid exhibits contact and stomach
poisoning effects on insects and also possesses neurotoxic and rapid antifeedant properties.[4]

Industrial Role of 4-(Trifluoromethyl)nicotinic Acid

4-(Trifluoromethyl)nicotinic Acid
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Logical relationship of 4-(trifluoromethyl)nicotinic acid.

Safety and Handling

4-(Trifluoromethyl)nicotinic acid is classified as an irritant. It can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[2]

» Handling: Use in a well-ventilated area. Avoid breathing dust, mist, or spray.[2]
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o Personal Protective Equipment: Wear protective gloves, protective clothing, eye protection,
and face protection.[2]

» Storage: Store in a cool, dry place.

o Fire Hazards: Thermal decomposition may generate carbon oxides, hydrogen fluoride, and
nitrogen oxides.[2]

Conclusion

4-(Trifluoromethyl)nicotinic acid is a compound of significant interest due to its central role in
the synthesis of valuable agrochemicals and its potential in pharmaceutical development. The
synthetic routes outlined in this guide provide robust methods for its preparation, enabling
further research and application. A thorough understanding of its chemical properties and safe
handling procedures is crucial for its effective and responsible use in research and industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128421#4-trifluoromethyl-nicotinic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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